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Introduction
SURFONIC JL-80X is a nonionic surfactant, specifically an alkoxylated linear alcohol,

characterized by its biodegradability and good detergency and wetting properties.[1] These

characteristics make it a potential candidate for chemical Enhanced Oil Recovery (cEOR)

applications. The primary mechanisms by which surfactants like SURFONIC JL-80X can

improve oil recovery are by reducing the interfacial tension (IFT) between oil and water and by

altering the wettability of the reservoir rock from oil-wet to water-wet, which helps to mobilize

trapped oil.[2][3][4]

These application notes provide a summary of the potential uses of SURFONIC JL-80X in EOR

studies, based on its chemical properties and data from analogous nonionic surfactants. The

protocols outlined below are standard methods for evaluating the effectiveness of surfactants

for EOR and can be adapted for specific reservoir conditions.

Physicochemical Properties of SURFONIC JL-80X
A summary of the typical physical and chemical properties of SURFONIC JL-80X is presented

in Table 1. This data is essential for designing EOR formulations and for understanding its

behavior under reservoir conditions.
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Property Value Test Method

Appearance, 25°C
Clear and substantially free of

suspended matter
ST-30.1

Cloud Point, 1% aqueous 57 - 62 °C ST-9.1, 5.2.1

Color, Pt-Co, 25°C 100 max. ST-30.12

pH, 1% solution 6.5 - 7.5 ST-31.36,C

Water, wt% 0.5 max. ST-31.53

Flash Point, COC, °F/°C 375/190 -

Pour Point, °F/°C 23/-5 -

Density, g/ml at 25°C 1.0037 -

Viscosity, kinematic, cSt at

25°C
51 -

Methods of Test are available

from Huntsman Corporation

upon request.[1]

Key Performance Indicators in EOR and
Experimental Protocols
The effectiveness of a surfactant in EOR is primarily evaluated based on its ability to reduce

interfacial tension and alter rock wettability, which ultimately leads to increased oil recovery in

core flooding experiments.

Interfacial Tension (IFT) Reduction
Low IFT between the injected surfactant solution and the reservoir crude oil is critical for

mobilizing residual oil. Nonionic surfactants, such as alkoxylated linear alcohols, are known to

significantly reduce IFT.

Illustrative Data for Analogous Nonionic Surfactants:
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The following table summarizes IFT data for nonionic surfactants similar to SURFONIC JL-80X

with crude oil. This data demonstrates the potential IFT reduction capability.

Surfactant
System

Crude Oil Type Salinity (ppm)
Temperature
(°C)

IFT (mN/m)

Ethoxylated

Alcohol

(C13EO12)

Carbonate

Reservoir Oil
196,000 75 ~10^-2

Tergitol 15-S-12

and PEG 600

mixture

Sandstone

Reservoir Oil
Optimum Salinity Ambient 0.672

Ethoxylated

Ester Derivatives

(EPK-20)

Heavy Crude Oil - 50 0.06

Ethoxylated

Ester Derivatives

(EP-40)

Heavy Crude Oil - 50 0.09

Experimental Protocol: Interfacial Tension Measurement (Spinning Drop Tensiometer)

A spinning drop tensiometer is a common apparatus for measuring ultra-low IFT values.

Objective: To determine the IFT between SURFONIC JL-80X solutions and crude oil at

reservoir temperature and salinity.

Materials:

Spinning drop tensiometer (e.g., SVT20)[2]

Crude oil from the target reservoir

Synthetic reservoir brine

SURFONIC JL-80X
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Syringes and capillaries

Procedure:

Prepare solutions of SURFONIC JL-80X in synthetic reservoir brine at various

concentrations (e.g., 100 ppm to 5000 ppm).

Calibrate the spinning drop tensiometer according to the manufacturer's instructions.

Fill the capillary tube of the tensiometer with the SURFONIC JL-80X solution.

Inject a small droplet of crude oil into the center of the capillary tube.

Rotate the capillary tube at a high speed (e.g., 6000 rpm) to elongate the oil droplet.[2]

Allow the system to reach equilibrium at the desired reservoir temperature.

Capture the image of the elongated droplet and use the instrument's software to calculate

the IFT based on the drop shape (Vonnegut's equation).

Repeat the measurement for each surfactant concentration to determine the critical micelle

concentration (CMC) and the minimum achievable IFT.

Logical Workflow for IFT Measurement
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Caption: Workflow for Interfacial Tension Measurement.

Wettability Alteration
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The ability of a surfactant to alter the wettability of reservoir rock from oil-wet to water-wet is

crucial for improving spontaneous imbibition of the injection fluid and displacement of oil.

Illustrative Data for Analogous Nonionic Surfactants:

The following table shows the change in contact angle on reservoir rock treated with nonionic

surfactant solutions, indicating a shift towards water-wet conditions.

Surfactant System Rock Type
Initial Contact
Angle (°)

Final Contact Angle
(°)

Ethoxylated Alcohol

(C13EO12)
Calcite Oil-wet Water-wet

Tergitol 15-S-12 and

PEG 600 mixture
Sandstone Oil-wet Water-wet

Triton X-100 (0.3 wt%)

at 80°C
Carbonate Oil-wet Water-wet

Experimental Protocol: Contact Angle Measurement (Sessile Drop Method)

Objective: To evaluate the ability of SURFONIC JL-80X to alter the wettability of reservoir rock.

Materials:

Goniometer

Reservoir rock core plugs (e.g., sandstone, carbonate)

Crude oil

Synthetic reservoir brine

SURFONIC JL-80X solutions

Polishing equipment

Aging oven
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Procedure:

Cut and polish thin sections or chips from the reservoir rock core plugs.

Saturate the rock samples with synthetic reservoir brine.

Age the brine-saturated rock samples in crude oil at reservoir temperature for several weeks

to establish an oil-wet condition.

Measure the initial contact angle of a brine droplet on the aged rock surface in a crude oil

environment using the goniometer.

Immerse the aged rock samples in SURFONIC JL-80X solutions at various concentrations

and at reservoir temperature for a specified period (e.g., 24-48 hours).

After soaking, place the rock sample in a cuvette filled with crude oil and place a droplet of

the surfactant solution on the surface.

Measure the contact angle of the surfactant solution droplet on the rock surface over time

until a stable value is obtained. A significant decrease in the contact angle indicates a shift

towards water-wetness.

Signaling Pathway for Wettability Alteration
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Caption: Mechanism of Wettability Alteration by Surfactant.
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Core Flooding
Core flooding experiments are the definitive laboratory test to quantify the potential of a

surfactant formulation to recover additional oil after conventional waterflooding.

Illustrative Data for Analogous Nonionic Surfactants:

This table presents the incremental oil recovery achieved in core flooding tests using nonionic

surfactants.

Surfactant
System

Core Type
Waterflood
Recovery
(%OOIP)

Surfactant
Flood
Recovery
(%OOIP)

Incremental
Recovery
(%OOIP)

Tergitol 15-S-12

and PEG 600

mixture

Sandstone - - 17.73

Ethoxylated

Ester Derivatives

(EPK-20)

Sand Pack - 54.2 -

Ethoxylated

Ester Derivatives

(EPK-20) +

Isoamyl Alcohol

Sand Pack - 66.2 -

YLZ-3

(Zwitterionic, for

comparison)

Sandstone - - 9.5

Experimental Protocol: Core Flooding

Objective: To determine the incremental oil recovery by SURFONIC JL-80X flooding after

waterflooding in a reservoir core sample.

Materials:
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Core flooding apparatus (core holder, pumps, pressure transducers, fraction collector)

Reservoir core plug

Crude oil

Synthetic reservoir brine

SURFONIC JL-80X solution at optimal concentration

Overburden pressure system

Heating system

Procedure:

Clean and dry the core plug and measure its porosity and permeability.

Saturate the core with synthetic reservoir brine, followed by crude oil to establish initial water

and oil saturations.

Mount the core in the core holder and apply overburden pressure and reservoir temperature.

Initiate waterflooding by injecting brine at a constant rate until no more oil is produced. This

establishes the residual oil saturation after waterflooding (Sorw).

Inject a slug of the optimized SURFONIC JL-80X solution (typically 0.3 to 0.5 pore volumes)

into the core.

Follow the surfactant slug with a polymer drive solution (if required for mobility control) and

then chase water until no more oil is produced.

Collect the effluent in a fraction collector and measure the volume of oil and water produced.

Calculate the incremental oil recovery as the percentage of original oil in place (%OOIP)

recovered during the surfactant flood after waterflooding has ceased.

Experimental Workflow for Core Flooding
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Caption: Core Flooding Experimental Workflow.
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Conclusion
SURFONIC JL-80X, as an alkoxylated linear alcohol, possesses the fundamental properties

required for a chemical EOR surfactant. The protocols described herein provide a framework

for the systematic evaluation of its performance in reducing interfacial tension, altering

wettability, and ultimately enhancing oil recovery. While the provided quantitative data is based

on analogous nonionic surfactants, it serves as a strong indicator of the potential performance

of SURFONIC JL-80X. It is imperative that specific laboratory evaluations are conducted using

the target crude oil, brine, and reservoir rock to determine the optimal formulation and injection

strategy for any field application.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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